2-[4-(1-phenylethyl)piperazin-1-yl]-4-(pyrrolidin-1-yl)pyrimidine

• IUPAC Name: 2-[4-(1-phenylethyl)piperazin-1-yl]-4-pyrrolidin-1-ylpyrimidine
• InChI: InChI=1S/C20H27N5/c1-17(18-7-3-2-4-8-18)23-13-15-25(16-14-23)20-21-10-9-19(22-20)24-11-5-6-12-24/h2-4,7-10,17H,5-6,11-16H2,1H3
• InChI Key: NHPRWPBTABFCAU-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)N2CCN(CC2)C3=NC=CC(=N3)N4CCCC4
• Molecular Formula: C20H27N5
• Molecular Weight: 337.5 g/mol

Description

2-[4-(1-phenylethyl)piperazin-1-yl]-4-(pyrrolidin-1-yl)pyrimidine, commonly known as PEP-PYR, is a novel small molecule that has been gaining attention in recent years due to its potential applications in the field of scientific research. PEP-PYR is a synthetic compound that has several unique properties that make it an attractive option for use in laboratory experiments. Its low toxicity and high selectivity for specific targets makes it an ideal candidate for use in a variety of scientific research applications.

Scientific Research Applications

PEP-PYR has been widely used in a variety of scientific research applications due to its unique properties. It has been used as a ligand in protein-protein interactions, as a modulator of G-protein coupled receptors, and as an inhibitor of various enzymes. It has also been used to study the structure and function of various biological systems, such as the nervous system, cardiovascular system, and immune system. Additionally, PEP-PYR has been used in drug discovery and development, as it has been shown to have potential therapeutic effects in preclinical studies.

Mechanism of Action

Target of Action

The primary target of 2-[4-(1-phenylethyl)piperazin-1-yl]-4-(pyrrolidin-1-yl)pyrimidine is acetylcholinesterase (AChE) . AChE is an enzyme that is selectively responsible for hydrolyzing acetylcholine (ACh) in the brain . This enzyme plays a crucial role in learning and memory, and its inhibition is a common therapeutic approach in the treatment of Alzheimer’s disease (AD) .

Mode of Action

The compound interacts with AChE, inhibiting its activity . This inhibition prevents the breakdown of ACh, a neurotransmitter that plays a vital role in memory and cognition . The compound exhibits mixed-type inhibition, indicating that it can bind to both the free enzyme and the enzyme-substrate complex .

Biochemical Pathways

By inhibiting AChE, the compound increases the concentration of ACh in the synaptic cleft . This increase enhances cholinergic neurotransmission, which is beneficial in conditions like AD where there is a deficiency of ACh . The compound, therefore, affects the cholinergic neurotransmission pathway and its downstream effects on learning and memory .

Result of Action

The inhibition of AChE leads to an increase in ACh levels, enhancing cholinergic neurotransmission . This enhancement can help alleviate the symptoms of AD, such as memory impairment and cognitive decline . Therefore, the compound’s action at the molecular and cellular level could potentially contribute to the symptomatic relief in AD .

Advantages and Limitations for Lab Experiments

PEP-PYR has several advantages when used in laboratory experiments. It is a low-toxicity compound with high selectivity for specific targets, making it an ideal candidate for use in a variety of scientific research applications. Additionally, it is relatively easy to synthesize, making it a cost-effective option for use in lab experiments. However, there are some limitations to the use of PEP-PYR in laboratory experiments. It is not a very stable compound, and its effects can be short-lived. Additionally, it is not very soluble in water, making it difficult to use in aqueous solutions.

Future Directions

There are several potential future directions for the use of PEP-PYR in scientific research. It could be used to study the structure and function of various biological systems, such as the nervous system and cardiovascular system. Additionally, it could be used in drug discovery and development, as it has been shown to have potential therapeutic effects in preclinical studies. Furthermore, PEP-PYR could be used in the development of new diagnostic tools, as it has been shown to bind to certain targets with high specificity. Finally, PEP-PYR could be used to develop new treatments for various diseases, as it has been shown to have potential therapeutic effects in preclinical studies.

Synthesis Methods

PEP-PYR is synthesized via a two-step process. The first step involves the reaction of 1-phenylethylpiperazine with 4-pyrrolidinopyrimidine in the presence of anhydrous potassium carbonate and dimethylformamide. The second step involves the addition of a catalytic amount of hydrochloric acid to the reaction mixture, which then undergoes a mild heating process. The product is then filtered and purified to obtain the desired product. The entire synthesis process is relatively simple and can be completed in a short amount of time.